Pentanoic acid, 4-(((1,1'-biphenyl)-4-ylcarbonyl)amino)-5-((2-(4-fluorophenyl)-1,1-dimethylethyl)amino)-5-oxo-, (4S)-

• IUPAC Name: (4S)-5-[[1-(4-fluorophenyl)-2-methylpropan-2-yl]amino]-5-oxo-4-[(4-phenylbenzoyl)amino]pentanoic acid
• InChI: InChI=1S/C28H29FN2O4/c1-28(2,18-19-8-14-23(29)15-9-19)31-27(35)24(16-17-25(32)33)30-26(34)22-12-10-21(11-13-22)20-6-4-3-5-7-20/h3-15,24H,16-18H2,1-2H3,(H,30,34)(H,31,35)(H,32,33)/t24-/m0/s1
• InChI Key: JWQMTWCFNZSLNR-DEOSSOPVSA-N
• Canonical SMILES: CC(C)(CC1=CC=C(C=C1)F)NC(=O)C(CCC(=O)O)NC(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Isomeric SMILES: CC(C)(CC1=CC=C(C=C1)F)NC(=O)[C@H](CCC(=O)O)NC(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C28H29FN2O4
• Molecular Weight: 476.5 g/mol
• CAS RN: 920289-29-8

Description

AGG 523 is a specific inhibitor of aggrecanase, an enzyme that plays a crucial role in the degradation of aggrecan, a major component of cartilage. This compound has shown promise in reducing cartilage degradation, particularly in conditions such as osteoarthritis .

Scientific Research Applications

AGG 523 has a wide range of applications in scientific research:

Chemistry: Used as a tool to study the inhibition of aggrecanase and its effects on cartilage degradation.

Biology: Helps in understanding the role of aggrecanase in various biological processes, including cartilage maintenance and degradation.

Medicine: Investigated as a potential therapeutic agent for conditions like osteoarthritis, where cartilage degradation is a major concern.

Industry: Utilized in the development of new drugs and treatments targeting aggrecanase activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired chemical transformations .

Industrial Production Methods

Industrial production of AGG 523 follows a similar synthetic route but is scaled up to accommodate larger quantities. This involves optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact .

Chemical Reactions Analysis

Types of Reactions

AGG 523 primarily undergoes substitution reactions, where specific functional groups are replaced by others to enhance its inhibitory activity. It can also participate in oxidation and reduction reactions under certain conditions .

Common Reagents and Conditions

Common reagents used in the reactions involving AGG 523 include organic solvents like dimethyl sulfoxide, catalysts such as palladium, and oxidizing or reducing agents depending on the desired transformation .

Major Products

The major products formed from these reactions are typically derivatives of AGG 523 with modified functional groups that may enhance or alter its biological activity .

Mechanism of Action

AGG 523 exerts its effects by specifically inhibiting the activity of aggrecanase enzymes, particularly Aggrecanase 1 (ADAMTS4) and Aggrecanase 2 (ADAMTS5). These enzymes are responsible for the cleavage of aggrecan, leading to cartilage degradation. By inhibiting these enzymes, AGG 523 helps to preserve cartilage integrity and slow down the progression of diseases like osteoarthritis .

Comparison with Similar Compounds

Similar Compounds

WAY 266523: Another aggrecanase inhibitor with similar properties and applications.

PF 05212371: A compound with a similar mechanism of action, targeting aggrecanase enzymes.

Uniqueness

AGG 523 stands out due to its high specificity for aggrecanase enzymes and its demonstrated efficacy in preclinical models of osteoarthritis. This specificity reduces the likelihood of off-target effects, making it a promising candidate for therapeutic development .